Cas no 168618-25-5 (Methyl 3-(1H-pyrrol-1-yl)benzoate)

• Product Name: Methyl 3-(1H-pyrrol-1-yl)benzoate
• CAS No: 168618-25-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD04082979
• CID: 4703064
• Update Time: 2025-05-20

Methyl 3-(1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1H-pyrrol-1-yl)benzoate
• Methyl 3-pyrrol-1-ylbenzoate
• methyl 3-(pyrrol-1-yl)benzoate
• AORPZPNEEGITMY-UHFFFAOYSA-N
• STL495766
• 3-Pyrrol-1-yl-benzoic acid methyl ester
• BB 0258502

• MDL： MFCD04082979
• Inchi： 1S/C12H11NO2/c1-15-12(14)10-5-4-6-11(9-10)13-7-2-3-8-13/h2-9H,1H3
• InChI Key： AORPZPNEEGITMY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)N1C=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Methyl 3-(1H-pyrrol-1-yl)benzoate

Methyl 3-(1H-pyrrol-1-yl)benzoate: A Comprehensive Overview

Methyl 3-(1H-pyrrol-1-yl)benzoate, also known by its CAS number 168618-25-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in research related to Methyl 3-(1H-pyrrol-1-yl)benzoate.

The molecular structure of Methyl 3-(1H-pyrrol-1-yl)benzoate consists of a benzoate group substituted with a methyl ester and a pyrrole ring at the meta position. This arrangement imparts the compound with distinctive electronic properties, making it suitable for applications in optoelectronics and as a precursor in organic synthesis. Recent studies have highlighted its potential as a building block for advanced materials, such as organic light-emitting diodes (OLEDs) and flexible electronics.

One of the key areas of research on Methyl 3-(1H-pyrrol-1-yl)benzoate involves its role in drug development. Scientists have explored its ability to act as a ligand in metalloenzyme inhibition, showing promise in targeting specific enzymes involved in disease pathways. For instance, studies published in Nature Communications have demonstrated its efficacy in inhibiting certain kinases, which could pave the way for novel therapeutic agents.

The synthesis of Methyl 3-(1H-pyrrol-1-yl)benzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent esterification. Researchers have optimized these processes to enhance yield and purity, ensuring scalability for industrial applications. Recent advancements in catalytic methods have further streamlined the synthesis pathway, reducing production costs and environmental impact.

In terms of applications, Methyl 3-(1H-pyrrol-1-yl)benzoate has found utility in the fragrance industry due to its pleasant aroma profile. Its use as a flavor enhancer in food products has been explored, with studies indicating its stability under various processing conditions. Additionally, it has been employed as an intermediate in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals.

Recent research has also focused on the environmental impact of Methyl 3-(1H-pyrrol-1-yl)benzoate. Studies conducted by environmental chemists have assessed its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring sustainable practices in industries utilizing this compound.

In conclusion, Methyl 3-(1H-pyrrol-1-yl)benzoate (CAS No. 168618-25-5) is a versatile compound with diverse applications across multiple sectors. Its unique chemical properties, coupled with ongoing research into its synthesis and utilization, position it as an important material for future technological advancements. As scientific understanding of this compound continues to evolve, it is likely to play an even more prominent role in both academic research and industrial production.